Methyl 2-amino-1,3-benzoxazole-7-carboxylate

• IUPAC Name: methyl 2-amino-1,3-benzoxazole-7-carboxylate
• InChI: InChI=1S/C9H8N2O3/c1-13-8(12)5-3-2-4-6-7(5)14-9(10)11-6/h2-4H,1H3,(H2,10,11)
• InChI Key: QPLOODLJYWYUKA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=CC=C1)N=C(O2)N
• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol

Description

“Methyl 2-amino-1,3-benzoxazole-7-carboxylate” is a chemical compound with the CAS Number: 910123-45-4. It has a molecular weight of 192.17 and is typically stored at room temperature. The compound is in powder form.

Synthesis Analysis

The synthesis of benzoxazole derivatives has been extensively studied. A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts, such as nanocatalysts, metal catalysts, and ionic liquid catalysts, have been summarized.

Molecular Structure Analysis

The molecular structure of “Methyl 2-amino-1,3-benzoxazole-7-carboxylate” is represented by the Inchi Code: 1S/C9H8N2O3/c1-13-8(12)5-3-2-4-6-7(5)14-9(10)11-6/h2-4H,1H3,(H2,10,11).

Chemical Reactions Analysis

Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas. It has been extensively used as a starting material for different mechanistic approaches in drug discovery.

Physical And Chemical Properties Analysis

“Methyl 2-amino-1,3-benzoxazole-7-carboxylate” is a powder that is stored at room temperature. It has a molecular weight of 192.17.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

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HIV-Reverse Transcriptase Inhibitors

• 2-Methylbenzoxazole condenses with aromatic aldehydes during the synthesis of HIV-reverse transcriptase inhibitors. .

Enzyme and Protein Targeting

• Cancer Pathways : Benzoxazole derivatives target enzymes and proteins involved in cancer formation and proliferation. .

Materials Science and Organic Electronics

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Green Chemistry and Eco-Friendly Synthesis

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Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

While the specific future directions for “Methyl 2-amino-1,3-benzoxazole-7-carboxylate” are not explicitly mentioned in the search results, the field of benzoxazole derivatives is a vibrant area of research, connecting synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas. The motif exhibits a high possibility of broad substrate scope and functionalization, indicating potential for future exploration and development.

Mechanism of Action

Target of Action

Methyl 2-amino-1,3-benzoxazole-7-carboxylate is a compound that has been extensively used as a starting material for different mechanistic approaches in drug discovery . .

Mode of Action

It is known that benzoxazole derivatives have been used in the synthesis of various compounds with biological activities .

Biochemical Pathways

Benzoxazole, the core structure of Methyl 2-amino-1,3-benzoxazole-7-carboxylate, is known to be involved in various biochemical pathways. It has been extensively used as a starting material for different mechanistic approaches in drug discovery . The motif exhibits a high possibility of broad substrate scope and functionalization to offer several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on .

Result of Action

It is known that benzoxazole derivatives have shown various biological activities, including anti-microbial, anti-fungal, anti-cancer, anti-oxidant, and anti-inflammatory effects .

Synthesis routes and methods

Procedure details

A mixture of 913 mg (5.46 mmol) 3-amino-2-hydroxy-benzoic acid methyl ester, 894 mg (8.19 mmol) of cyanogen bromide, 14.4 mL of ethanol and 1.6 mL of water was heated under reflux for 1 h. Ethanol was evaporated under reduced pressure and 20 mL of 2 N aq. Na2CO3 was added to the residue. The precipitated solid was filtered and washed with water. The remaining product was treated with methanol and the soluble filtrate containing the product was evaporated in vacuo to provide 797 mg (4.15 mmol, 76%) of 2-amino-benzooxazole-7-carboxylic acid methyl ester. LCMS: 193 (M+1)+.